Cas no 1196146-85-6 (2-Ethynyl-5-methylpyrimidine)

2-Ethynyl-5-methylpyrimidine structure
2-Ethynyl-5-methylpyrimidine structure
Product Name:2-Ethynyl-5-methylpyrimidine
CAS No:1196146-85-6
MF:C7H6N2
MW:118.135941028595
CID:1090691
PubChem ID:72183151
Update Time:2025-04-20

2-Ethynyl-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-Ethynyl-5-methylpyrimidine
    • CS-0217147
    • Pyrimidine, 2-ethynyl-5-methyl-
    • EN300-6928594
    • SCHEMBL17321845
    • AKOS022176296
    • AB69138
    • DTXSID80858642
    • AT18269
    • 1196146-85-6
    • Inchi: 1S/C7H6N2/c1-3-7-8-4-6(2)5-9-7/h1,4-5H,2H3
    • InChI Key: ZDVLJTIAKJAHJF-UHFFFAOYSA-N
    • SMILES: N1C(C#C)=NC=C(C=1)C

Computed Properties

  • Exact Mass: 118.053098200g/mol
  • Monoisotopic Mass: 118.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 25.8Ų

2-Ethynyl-5-methylpyrimidine Pricemore >>

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